Cas no 2708283-39-8 (Sodium Phenyl-d5-glyoxylate)

• Product Name: Sodium Phenyl-d5-glyoxylate
• CAS No: 2708283-39-8
• MF: C₈H₇NaO₃
• MW: 174.129153490067
• CID: 5145934
• Update Time: 2026-03-03

Sodium Phenyl-d5-glyoxylate Chemical and Physical Properties

Names and Identifiers

• Sodium Phenyl-d5-glyoxylate

• Inchi： 1S/C8H6O3.Na.H/c9-7(8(10)11)6-4-2-1-3-5-6;;/h1-5H,(H,10,11);;
• InChI Key： HWFKPQXWDCSOLG-UHFFFAOYSA-N
• SMILES： C(C1C([H])=C([H])C([H])=C([H])C=1[H])(=O)C(=O)O.[NaH]

Additional information on Sodium Phenyl-d5-glyoxylate

Research Briefing on Sodium Phenyl-d5-glyoxylate (CAS: 2708283-39-8) in Chemical Biology and Pharmaceutical Applications

Sodium Phenyl-d5-glyoxylate (CAS: 2708283-39-8) is a deuterated derivative of phenylglyoxylic acid, which has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by the incorporation of five deuterium atoms, serves as a valuable tool in metabolic studies, drug development, and isotopic labeling strategies. The unique properties of Sodium Phenyl-d5-glyoxylate, including its enhanced stability and isotopic purity, make it a preferred choice for researchers investigating metabolic pathways and pharmacokinetics.

Recent studies have highlighted the role of Sodium Phenyl-d5-glyoxylate as a key intermediate in the synthesis of deuterated pharmaceuticals. Its application in stable isotope labeling has enabled researchers to track metabolic processes with greater precision, thereby improving the understanding of drug metabolism and disposition. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated the use of Sodium Phenyl-d5-glyoxylate in the synthesis of deuterated analogs of antipsychotic drugs, which exhibited improved metabolic stability and reduced side effects compared to their non-deuterated counterparts.

In addition to its role in drug development, Sodium Phenyl-d5-glyoxylate has been employed in advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. The deuterium labeling provided by this compound enhances the resolution and accuracy of these techniques, facilitating the identification and quantification of metabolites in complex biological matrices. A recent publication in *Analytical Chemistry* (2024) showcased the utility of Sodium Phenyl-d5-glyoxylate in the development of a novel NMR-based method for monitoring real-time metabolic flux in cancer cells.

The synthesis and characterization of Sodium Phenyl-d5-glyoxylate have also been the focus of recent research. A 2023 study in *Organic Letters* detailed an optimized synthetic route for this compound, emphasizing its scalability and cost-effectiveness. The study reported a high yield (over 85%) and isotopic purity (greater than 99%), which are critical for its application in high-precision research. Furthermore, the stability of Sodium Phenyl-d5-glyoxylate under various physiological conditions was investigated, confirming its suitability for long-term metabolic studies.

Looking ahead, the potential applications of Sodium Phenyl-d5-glyoxylate are expected to expand, particularly in the fields of personalized medicine and targeted drug delivery. Ongoing research is exploring its use in the development of deuterated prodrugs, which could offer improved therapeutic outcomes by modulating drug release kinetics and reducing toxicity. As the demand for isotopically labeled compounds grows, Sodium Phenyl-d5-glyoxylate is poised to play a pivotal role in advancing both basic and applied research in chemical biology and pharmaceuticals.